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Compound of Interest

Compound Name: Mefentrifluconazole

Cat. No.: B3027861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive guide to the development of fungicide formulations

based on Mefentrifluconazole. This document outlines the active ingredient's key properties,

its mechanism of action, and detailed protocols for formulation, stability testing, and efficacy

evaluation.

Introduction to Mefentrifluconazole
Mefentrifluconazole is a broad-spectrum, next-generation triazole fungicide developed for the

control of a wide variety of fungal diseases in numerous crops.[1][2] As a member of the

Fungicide Resistance Action Committee (FRAC) Code 3, it is classified as a demethylation

inhibitor (DMI).[3][4] Its mode of action involves the inhibition of sterol biosynthesis, a critical

process for maintaining the integrity of fungal cell membranes.[1][2][3][5] Mefentrifluconazole
provides both preventative and curative activity against pathogens such as those causing

powdery mildew, rusts, and leaf spots.[1][2][5] It is the first isopropanol triazole to be marketed

and is noted for its high efficacy even at low application rates.[1][5]

Physicochemical Properties
Understanding the physicochemical properties of Mefentrifluconazole is fundamental to

designing a stable and effective formulation. Due to its low aqueous solubility, formulation
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strategies are critical for ensuring its bioavailability.[6]

Property Value Reference

IUPAC Name

2-[4-(4-chlorophenoxy)-2-

(trifluoromethyl)phenyl]-1-(1H-

1,2,4-triazol-1-yl)propan-2-ol

[7]

CAS Number 1417782-03-6 [3]

Molecular Formula C18H15ClF3N3O2 [7]

Molecular Weight 397.8 g/mol [7][8]

Melting Point 125 °C [8]

Water Solubility 0.81 mg/L (at pH 7) [3][8]

Appearance White to beige powder -

Vapor Pressure 2.4 x 10-8 Torr (at 25°C) [3]

Mode of Action: Ergosterol Biosynthesis Inhibition
Mefentrifluconazole's fungicidal activity stems from its ability to disrupt the biosynthesis of

ergosterol, an essential component of the fungal cell membrane. It specifically inhibits the C14-

demethylase enzyme, which is a key step in the conversion of lanosterol to ergosterol.[1] This

disruption leads to the accumulation of toxic sterol precursors and a deficiency of ergosterol,

ultimately compromising the structural integrity and function of the fungal cell membrane,

leading to cell death.[1][5]
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Mefentrifluconazole inhibits the C14-demethylase enzyme in the ergosterol pathway.

Formulation Considerations
The goal of formulation is to create a product that is safe, stable, and easy to apply, while

maximizing the biological efficacy of the active ingredient (AI).[9] Given Mefentrifluconazole's

low water solubility, it is commonly formulated as an Emulsifiable Concentrate (EC) or a

Suspension Concentrate (SC).[2][3]

Emulsifiable Concentrates (EC): The AI is dissolved in a water-immiscible organic solvent

along with emulsifying agents. When diluted with water, a spontaneous oil-in-water emulsion

is formed.[10]

Suspension Concentrates (SC): The solid AI is finely milled and suspended in water with the

help of dispersing and wetting agents.[2][10]

The choice of formulation depends on factors like target crop, application equipment, and

desired shelf life. Key components in a formulation include solvents, surfactants (emulsifiers,

wetting agents, dispersants), and stabilizers.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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